Cas no 37489-09-1 (Ethyl 3-[tert-butyl-(3-ethoxy-2,2-dimethyl-3-oxopropyl)amino]-2,2-dimethylpropanoate)

• Product Name: Ethyl 3-[tert-butyl-(3-ethoxy-2,2-dimethyl-3-oxopropyl)amino]-2,2-dimethylpropanoate
• CAS No: 37489-09-1
• MF: C₁₈H₃₅NO₄
• MW: 329.474806070328
• CID: 922332
• PubChem ID: 290250
• Update Time: 2025-04-19

Ethyl 3-[tert-butyl-(3-ethoxy-2,2-dimethyl-3-oxopropyl)amino]-2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-[tert-butyl-(3-ethoxy-2,2-dimethyl-3-oxopropyl)amino]-2,2-dimethylpropanoate
• AC1L6DGQ
• AC1Q63YM
• AG-J-98745
• AR-1I4488
• CTK4H8276
• diethyl 3,3'-(tert-butylimino)bis(2,2-dimethylpropanoate)
• NSC153342
• NSC-153342
• 37489-09-1
• DTXSID60302754

• Inchi： 1S/C18H35NO4/c1-10-22-14(20)17(6,7)12-19(16(3,4)5)13-18(8,9)15(21)23-11-2/h10-13H2,1-9H3
• InChI Key： XSWAJINSDAXRMI-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)(C)CN(CC(C(=O)OCC)(C)C)C(C)(C)C)=O

Computed Properties

• Exact Mass: 329.25675
• Monoisotopic Mass: 329.25660860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.84
• LogP: 3.26550